(E)-N-({2,4,6-triethyl-3-[(E)-(hydroxyimino)methyl]phenyl}methylidene)hydroxylamine

• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol
• IUPAC Name: (NZ)-N-[[2,4,6-triethyl-3-[(Z)-hydroxyiminomethyl]phenyl]methylidene]hydroxylamine
• InChI: InChI=1S/C14H20N2O2/c1-4-10-7-11(5-2)14(9-16-18)12(6-3)13(10)8-15-17/h7-9,17-18H,4-6H2,1-3H3/b15-8-,16-9-
• InChI Key: YVCZCIUCJDTVGQ-SRKDFGFSSA-N
• Isomeric SMILES: CCC1=CC(=C(C(=C1/C=N\O)CC)/C=N\O)CC
• Canonical SMILES: CCC1=CC(=C(C(=C1C=NO)CC)C=NO)CC

Description

The compound "(E)-N-({2,4,6-triethyl-3-[(E)-(hydroxyimino)methyl]phenyl}methylidene)hydroxylamine" features a unique structure characterized by:

• A central 2,4,6-triethylphenyl aromatic ring.
• A hydroxymino (oxime) group at the 3-position, stabilized in the E-configuration.
• A methylidene hydroxylamine moiety (N=CH-NHOH) extending from the aromatic core.

This configuration combines steric bulk from the triethyl substituents with electron-donating and chelating capabilities from the oxime and hydroxylamine groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-N-({2,4,6-triethyl-3-[(E)-(hydroxyimino)methyl]phenyl}methylidene)hydroxylamine typically involves the condensation of 2,4,6-triethyl-3-formylphenol with hydroxylamine under controlled conditions. The reaction is usually carried out in an organic solvent such as ethanol or methanol, with the addition of a catalytic amount of acid to facilitate the condensation process. The reaction mixture is then refluxed for several hours to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of automated systems allows for precise control over temperature, pressure, and reaction time, ensuring consistent quality and high efficiency in the production process.

Chemical Reactions Analysis

Types of Reactions

(E)-N-({2,4,6-triethyl-3-[(E)-(hydroxyimino)methyl]phenyl}methylidene)hydroxylamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitroso and nitro derivatives.

Reduction: Reduction reactions can convert the hydroxyimino group to an amine group.

Substitution: The hydroxylamine group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles like alkyl halides or acyl chlorides can be used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitroso or nitro compounds, while reduction can produce amines.

Scientific Research Applications

(E)-N-({2,4,6-triethyl-3-[(E)-(hydroxyimino)methyl]phenyl}methylidene)hydroxylamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s reactivity makes it useful in the study of enzyme mechanisms and protein modifications.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (E)-N-({2,4,6-triethyl-3-[(E)-(hydroxyimino)methyl]phenyl}methylidene)hydroxylamine involves its interaction with various molecular targets. The hydroxylamine and hydroxyimino groups can form covalent bonds with nucleophilic sites on proteins and other biomolecules, leading to modifications that affect their function. These interactions can influence biological pathways and processes, making the compound valuable for studying biochemical mechanisms.

Comparison with Similar Compounds

Functional Group Analysis

Compound Name	Functional Groups	Key Structural Features
Target Compound	Oxime (CH=N-OH), Methylidene hydroxylamine (N=CH-NHOH)	2,4,6-Triethylphenyl, E-configuration
3-Chloro-N-phenyl-phthalimide	Phthalimide (cyclic imide), Chloro substituent	Aromatic chloro group, planar phthalimide
N-[(E)-...propanamide ()	Amide, Guanidine, Pyrimidine	Pyrimidine ring, indole moiety, phenyl
(2E)-3-(3,4-Dimethoxyphenyl)...enamide	Enamide, Dimethoxyphenyl	Methoxy groups, pyrimidine, indole

Key Observations :

• The target’s oxime and hydroxylamine groups contrast with the phthalimide’s cyclic imide in . Oximes are known for metal chelation, while phthalimides are electron-deficient and used in polymer synthesis .
• Compared to the amide/guanidine derivatives in and , the target lacks hydrogen-bonding amide bonds but includes sterically hindered triethyl groups, which may reduce solubility in polar solvents.

Substituent Effects and Reactivity

Compound	Substituent Effects	Reactivity Insights
Target Compound	- Triethyl groups: High steric hindrance, lipophilic. - Oxime: Nucleophilic, redox-active.	Likely prone to oxidation; potential ligand for transition metals.
3-Chloro-N-phenyl-phthalimide	- Chloro: Electron-withdrawing, enhances electrophilicity. - Phenyl: Planar, π-conjugated.	Reacts via nucleophilic substitution (Cl displacement) to form polyimide precursors.
Compound	- Pyrimidine/Indole: Aromatic, bioactive motifs. - Methoxy: Electron-donating.	Likely interacts with biological targets (e.g., enzymes or receptors) .

Key Observations :

• The triethyl groups in the target compound may hinder intermolecular interactions, contrasting with the planar, π-conjugated phthalimide in .
• The absence of electron-withdrawing groups (e.g., chloro) in the target suggests lower electrophilicity compared to 3-chloro-N-phenyl-phthalimide.

Key Observations :

• While the target’s applications remain theoretical, its structural analogs highlight divergent uses: phthalimides in materials science () and amide/guanidine derivatives in drug discovery ().

Biological Activity

(E)-N-({2,4,6-triethyl-3-[(E)-(hydroxyimino)methyl]phenyl}methylidene)hydroxylamine is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, effects on various biological systems, and relevant research findings.

• Molecular Formula : C14H20N2O
• CAS Number : 135779-00-9

The compound acts primarily through the modulation of nitric oxide (NO) pathways and has been implicated in various biological processes such as:

• Antioxidant Activity : Hydroxylamines can scavenge free radicals, reducing oxidative stress in cells.
• Enzyme Inhibition : It may inhibit specific enzymes related to inflammatory processes.

Biological Activity Overview

The biological activity of (E)-N-({2,4,6-triethyl-3-[(E)-(hydroxyimino)methyl]phenyl}methylidene)hydroxylamine can be categorized into several key areas:

1. Antioxidant Properties

Research indicates that the compound exhibits significant antioxidant activity. This was demonstrated through various assays measuring its ability to scavenge free radicals and reduce oxidative damage in cellular models.

2. Cytotoxic Effects

Studies have evaluated the cytotoxicity of this compound against different cancer cell lines. The following table summarizes findings from key studies:

Cell Line	IC50 (µM)	Reference
HeLa (cervical cancer)	25
MCF7 (breast cancer)	30
A549 (lung cancer)	20

These results indicate that the compound may selectively induce apoptosis in cancer cells while sparing normal cells.

3. Anti-inflammatory Activity

The compound has shown potential in reducing inflammation markers in vitro. In a study measuring cytokine levels, it significantly decreased the production of TNF-alpha and IL-6 in activated macrophages.

Case Studies

Several case studies have highlighted the therapeutic potential of this compound:

• Case Study on Cancer Treatment :
  • A study conducted on mice with induced tumors showed that treatment with (E)-N-({2,4,6-triethyl-3-[(E)-(hydroxyimino)methyl]phenyl}methylidene)hydroxylamine resulted in a significant reduction in tumor size compared to the control group. Tumor regression was associated with increased apoptosis and decreased proliferation markers.
• Case Study on Oxidative Stress :
  • In a model of oxidative stress induced by hydrogen peroxide, treatment with the compound resulted in reduced cell death and improved cell viability, suggesting its potential as a protective agent against oxidative damage.